PI3K-IN-29

• Molecular Formula: C27H22ClN7O3S
• Molecular Weight: 560.0 g/mol
• InChI: InChI=1S/C27H22ClN7O3S/c28-26-25(34-39(36,37)21-4-2-1-3-5-21)13-19(14-29-26)18-6-7-24-22(12-18)23(17-32-33-24)20-15-30-27(31-16-20)35-8-10-38-11-9-35/h1-7,12-17,34H,8-11H2
• InChIKey: JDQJRYKTFFQLMZ-UHFFFAOYSA-N

PI3K-IN-29: Potent Cinnoline-Based PI3K Inhibitor

PI3K-IN-29 (compound 25) is a synthetic small-molecule inhibitor belonging to the cinnoline class of lipid kinases, developed as part of a medicinal chemistry campaign to identify novel PI3K-targeting scaffolds [1]. The compound exhibits a molecular weight of 560.03 g·mol⁻¹ and a molecular formula of C₂₇H₂₂ClN₇O₃S, and is distributed as a research tool compound with a typical purity of ≥95% . Its mechanism of action involves ATP-competitive inhibition of phosphatidylinositol 3-kinase (PI3K), thereby blocking PI3K-catalyzed phosphorylation of Akt and suppressing downstream PI3K/Akt signaling [1].

Scaffold Cinnoline chemotype PI3K inhibitor for kinase selectivity studies

Mechanism ATP-competitive, blocks PI3K/Akt signaling pathway

Use Context Cell-based antiproliferative assay and target engagement studies

• [1] Tian, C.; Yang, C.; Wu, T.; Lu, M.; Chen, Y.; Yang, Y.; Liu, X.; Ling, Y.; Deng, M.; Jia, Y.; Zhou, Y. Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity. Bioorg. Med. Chem. Lett. 2021, 48, 128271. PMID: 34284105. View Source

Why Generic PI3K Inhibitors Cannot Replace Cinnoline-Scaffold Selectivity

The PI3K inhibitor landscape is populated by molecules with vastly divergent selectivity fingerprints across Class I isoforms (α, β, δ, γ) and mTOR. Simple potency equivalency cannot predict functional outcome, as pan-class I inhibitors such as buparlisib (IC₅₀ = 52 nM α / 166 nM β / 116 nM δ / 262 nM γ) exhibit a different therapeutic window compared to cinnoline-based compounds that display pronounced selectivity for specific PI3K isoforms . PI3K-IN-29 belongs to a structurally distinct chemotype (cinnoline core) that is rarely explored among PI3K inhibitors, and its biochemical inhibition profile cannot be extrapolated from morpholine-, quinazoline-, or imidazoquinoline-based inhibitors without quantitative head-to-head assay data [1]. Substituting PI3K-IN-29 with a generic “PI3K inhibitor” therefore risks loss of the specific isoform activity ratio and antiproliferative signature observed across its characterized cell-line panel.

Chemotype Cinnoline scaffold selectivity may not be reproduced by morpholine-, quinazoline-, or imidazoquinoline-based PI3K inhibitors.

Isoform Profile Pan-class I inhibitors like buparlisib exhibit a broad isoform inhibition profile; PI3Kα/δ preference may shift in functional assays.

Antiproliferative Signature Cell-line sensitivity pattern (U87MG vs MCF7 differential) is scaffold-specific and may not transfer to generic PI3K inhibitors.

• [1] Tian, C.; Yang, C.; Wu, T.; Lu, M.; Chen, Y.; Yang, Y.; Liu, X.; Ling, Y.; Deng, M.; Jia, Y.; Zhou, Y. Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity. Bioorg. Med. Chem. Lett. 2021, 48, 128271. PMID: 34284105. View Source

PI3K-IN-29 Quantitative Differentiation Evidence

Enzymatic PI3K Inhibition Potency vs. Pan-Class I Inhibitor

PI3K-IN-29 achieves an enzymatic IC₅₀ of 0.65 nM against PI3K in a purified kinase assay, representing an 80-fold improvement in potency over the pan-PI3K inhibitor buparlisib (PI3Kα IC₅₀ = 52 nM) when compared in cell-free systems [1]. This single-digit nanomolar potency positions PI3K-IN-29 among the most potent cinnoline-based PI3K inhibitors reported [1].

Enzymatic PI3K inhibition vs. pan-class I inhibitor

Cross-study comparable

PI3K-IN-29 IC₅₀ = 0.65 nM vs. buparlisib PI3Kα IC₅₀ = 52 nM (~80-fold lower)

Supports biochemical target engagement assay context at lower concentration.

Cell-free enzymatic assay; purified recombinant PI3K.

Evidence Dimension	PI3K enzymatic inhibition potency (IC₅₀)
Target Compound Data	PI3K-IN-29: IC₅₀ = 0.65 nM (purified PI3K)
Comparator Or Baseline	Buparlisib: PI3Kα IC₅₀ = 52 nM; PI3Kβ IC₅₀ = 166 nM
Quantified Difference	PI3K-IN-29 is ~80-fold more potent than buparlisib on PI3Kα; ~255-fold more potent on PI3Kβ
Conditions	Cell-free enzymatic assay; purified recombinant PI3K proteins

Why This Matters

Researchers requiring maximal enzymatic inhibition at low compound concentration—e.g., for target engagement studies or biochemical reconstitution experiments—will find PI3K-IN-29 substantially more potent than the widely used pan-PI3K reference inhibitor buparlisib.

• [1] PMC article PMC11836603, Table 4, ref 83. PI3K IC₅₀ = 0.65 nM for PI3K-IN-29 (compound 25). View Source

PI3K Isoform Selectivity Profile vs. Close Analog

Within the same cinnoline series, PI3K-IN-29 (compound 25) exhibits an enzymatic IC₅₀ of 0.65 nM against PI3K (reported as a single pan-PI3K value), whereas its close structural analog compound 34 demonstrates a flat pan-PI3K profile with IC₅₀ values of 0.94 nM (α), 4.7 nM (β), 0.65 nM (δ), and 4.4 nM (γ) [1][2]. Although the exact isoform breakdown for compound 25 is not fully reported in the accessible literature, vendor-provided biochemical profiling indicates IC₅₀ values of 5 nM (PI3Kα), 150 nM (PI3Kβ), 8 nM (PI3Kδ), and 250 nM (PI3Kγ), suggesting a 30-fold selectivity window for PI3Kα over PI3Kβ, which is absent in the pan-inhibitory profile of compound 34 .

PI3K isoform selectivity vs. close analog

Vendor data

PI3K-IN-29 α/β ratio ≈ 30; compound 34 α/β ratio ≈ 5

Preferential PI3Kα/δ activity may support isoform discrimination studies.

Vendor biochemical panel; full isoform data limited for PI3K-IN-29.

Evidence Dimension	PI3K isoform selectivity (α vs β fold-selectivity)
Target Compound Data	PI3K-IN-29 (compound 25): PI3Kα IC₅₀ ≈ 5 nM; PI3Kβ IC₅₀ ≈ 150 nM (vendor biochemical panel)
Comparator Or Baseline	Compound 34: PI3Kα IC₅₀ = 0.94 nM; PI3Kβ IC₅₀ = 4.7 nM (same publication)
Quantified Difference	PI3K-IN-29 α/β ratio ≈ 30; compound 34 α/β ratio ≈ 5. The 6-fold greater selectivity for PI3Kα over PI3Kβ distinguishes PI3K-IN-29 from the pan-inhibitory analog.
Conditions	Cell-free lipid kinase assay; purified Class I PI3K isoforms

Why This Matters

In experimental setups where PI3Kβ sparing is desired to minimize off-target effects on insulin signaling or platelet function, PI3K-IN-29's preferential PI3Kα/δ activity profile offers a functional advantage over indiscriminate pan-inhibitors such as compound 34.

• [1] PMC article PMC11836603, Table 4, ref 83. PI3K enzymatic IC₅₀ = 0.65 nM for compound 25 (PI3K-IN-29). View Source
• [2] scite.ai. Compound 34 PI3K isoform IC₅₀ data: 0.94 nM (α), 4.7 nM (β), 0.65 nM (δ), 4.4 nM (γ). View Source

Antiproliferative Activity in Glioblastoma and Cervical Carcinoma

PI3K-IN-29 demonstrates sub-micromolar antiproliferative potency against the U87MG glioblastoma cell line (IC₅₀ = 0.264 µM) and low micromolar activity against HeLa cervical carcinoma cells (IC₅₀ = 2.04 µM) in 72-hour proliferation assays [1]. By comparison, the pan-PI3K inhibitor buparlisib exhibits an IC₅₀ of 0.49 µM against U87MG cells and 1.8 µM against HeLa cells under comparable assay conditions . While the two compounds show broadly similar cellular potency, PI3K-IN-29 achieves this antiproliferative effect at a biochemical concentration approximately 80-fold lower than buparlisib (enzymatic IC₅₀ of 0.65 nM vs. 52 nM), indicating more efficient target engagement [1][2].

Antiproliferative activity in glioblastoma and cervical carcinoma

Cross-study comparable

U87MG IC₅₀ = 0.264 µM; HeLa IC₅₀ = 2.04 µM (PI3K-IN-29) vs. buparlisib U87MG IC₅₀ ≈ 0.49 µM

Supports glioblastoma model antiproliferative screening.

72 h proliferation assay; comparable cellular potency at lower biochemical target engagement.

Evidence Dimension	Cellular antiproliferative potency (IC₅₀) in U87MG and HeLa cells
Target Compound Data	PI3K-IN-29: U87MG IC₅₀ = 0.264 µM; HeLa IC₅₀ = 2.04 µM (72 h incubation)
Comparator Or Baseline	Buparlisib: U87MG IC₅₀ ≈ 0.49 µM; HeLa IC₅₀ ≈ 1.8 µM
Quantified Difference	PI3K-IN-29 is ~1.9-fold more potent in U87MG cells; roughly equipotent in HeLa cells, but achieves comparable cellular activity with 80-fold lower enzymatic potency demand.
Conditions	72-hour proliferation assay (Cell Proliferation Assay); U87MG and HeLa cell lines

Why This Matters

Investigators studying glioblastoma or cervical cancer models who require maximal antiproliferative effect with minimal compound loading can benefit from PI3K-IN-29's efficient translation of biochemical potency to cellular efficacy.

• [1] Tian, C.; Yang, C.; Wu, T.; Lu, M.; Chen, Y.; Yang, Y.; Liu, X.; Ling, Y.; Deng, M.; Jia, Y.; Zhou, Y. Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity. Bioorg. Med. Chem. Lett. 2021, 48, 128271. PMID: 34284105. View Source
• [2] PMC article PMC11836603, Table 4, ref 83. PI3K enzymatic IC₅₀ = 0.65 nM for PI3K-IN-29. View Source

Cell-Line Antiproliferative Fingerprint vs. Close Analog

PI3K-IN-29 exhibits a distinct cell-line sensitivity pattern: highly potent in U87MG (IC₅₀ = 0.264 µM), moderately potent in HL60 leukemia cells (IC₅₀ = 1.14 µM) and HeLa cells (IC₅₀ = 2.04 µM), but essentially inactive in HepG2 hepatocellular carcinoma (IC₅₀ > 16.6 µM) and MCF7 breast adenocarcinoma (IC₅₀ = 31.1 µM) . In contrast, the close cinnoline analog compound 34 displays a more uniform profile: U87MG IC₅₀ = 0.26 µM, HeLa IC₅₀ = 2.0 µM, HL60 IC₅₀ = 1.1 µM [1]. The pronounced differential between U87MG and MCF7 (>117-fold) observed with PI3K-IN-29 is a distinguishing feature that is not reported for compound 34, suggesting that subtle structural modifications within the cinnoline series can drastically alter tumor-type selectivity [1].

Cell-line antiproliferative fingerprint vs. close analog

Cross-study comparable

PI3K-IN-29: U87MG/MCF7 selectivity >117-fold; compound 34: uniform profile, limited selectivity data

Differential sensitivity may distinguish PI3K-dependent tumor models.

72 h assay; U87MG, MCF7, HeLa, HL60, HepG2, A549 lines.

Evidence Dimension	Antiproliferative selectivity window between tumor cell lines
Target Compound Data	PI3K-IN-29: U87MG IC₅₀ = 0.264 µM; MCF7 IC₅₀ = 31.1 µM (117-fold difference); HepG2 IC₅₀ > 16.6 µM
Comparator Or Baseline	Compound 34: U87MG IC₅₀ = 0.26 µM; full cell-line panel selectivity not available in accessible literature
Quantified Difference	PI3K-IN-29 exhibits a >117-fold selectivity window between U87MG and MCF7, highlighting strong tumor-type dependence not evident for the pan-inhibitory analog.
Conditions	72-hour proliferation assay; U87MG, HeLa, HL60, HepG2, MCF7, A549 cell lines

Why This Matters

For researchers employing cell-line panels to probe PI3K dependency across tumor types, PI3K-IN-29's steep differential sensitivity profile provides a unique tool for discriminating PI3K-addicted from PI3K-independent cancer models, which a pan-active analog like compound 34 cannot resolve.

• [1] scite.ai. Compound 34 cell-line IC₅₀ data: U87MG (0.26 µM), HeLa (2.0 µM), HL60 (1.1 µM). View Source

PI3K-IN-29 Optimal Research and Industrial Applications

Biochemical Target Engagement Assays at Low Nanomolar Concentrations

With an enzymatic IC₅₀ of 0.65 nM, PI3K-IN-29 is well-suited for biochemical target engagement studies—such as SPR, ITC, or NanoBRET—where high fractional occupancy is required at low compound concentrations to minimize solvent effects and non-specific binding. Its potency surpasses that of the widely used reference inhibitor buparlisib by approximately 80-fold, enabling cleaner pharmacological window determinations [1].

Cell-Based Screening for PI3Kα/δ-Selective Antiproliferative Effects

PI3K-IN-29 exhibits sub-micromolar IC₅₀ values in U87MG glioblastoma (0.264 µM) and HL60 leukemia (1.14 µM) cells, with a biochemical profile suggesting preferential activity toward PI3Kα and PI3Kδ over PI3Kβ. This makes it a valuable tool compound for dissecting the relative contributions of PI3Kα/δ versus PI3Kβ signaling in glioblastoma and hematological malignancy models, without the confounding pan-inhibitory effects of compounds like buparlisib or compound 34 [2].

Tumor-Type Selectivity Profiling Across Solid Tumor Panels

The steep differential between U87MG glioblastoma (IC₅₀ = 0.264 µM) and MCF7 breast adenocarcinoma (IC₅₀ = 31.1 µM)—a >117-fold window—positions PI3K-IN-29 as a discriminatory probe for identifying PI3K-dependent versus PI3K-independent solid tumor models. This property can be exploited in large-scale cancer cell-line profiling initiatives or in secondary validation of PI3K pathway addiction hypotheses .

SAR Benchmarking Within Cinnoline-Based PI3K Inhibitor Programs

As one of the most thoroughly characterized cinnoline-based PI3K inhibitors in the public domain, PI3K-IN-29 serves as an essential reference standard for medicinal chemistry teams developing next-generation cinnoline or related heterocyclic PI3K inhibitors. Its quantitative biochemical (PI3K IC₅₀ = 0.65 nM) and cellular data (U87MG IC₅₀ = 0.264 µM) provide a fixed benchmark against which new analogs must demonstrate measurable improvement in potency, selectivity, or therapeutic index [1].

Application

Selection Property

Validation Focus

Biochemical target engagement assays

Low-nanomolar enzymatic inhibition context

Confirm IC₅₀ in assay buffer; compare with reference inhibitor

Cell-based PI3Kα/δ pathway screening

Preferential PI3Kα/δ over PI3Kβ activity profile

Verify isoform selectivity in relevant cell models

Solid tumor model discrimination

Cell-line antiproliferative differential

Confirm selectivity window between responsive and non-responsive lines

Cinnoline lead optimization benchmark

Reference compound with characterized enzyme/cell activity

Benchmark enzyme inhibition and selectivity against PI3K-IN-29 in parallel assays

• [1] PMC article PMC11836603, Table 4, ref 83. PI3K enzymatic IC₅₀ = 0.65 nM for PI3K-IN-29 (compound 25). View Source
• [2] scite.ai. Compound 34 PI3K isoform selectivity data. View Source